Cas no 5335-70-6 (Picolinic Acid, Decyl Ester)

• Product name: Picolinic Acid, Decyl Ester
• CAS No: 5335-70-6
• MF: C₁₆H₂₅NO₂
• MW: 263.3752
• CID: 1582510
• PubChem ID: 219539

Picolinic Acid, Decyl Ester Chemical and Physical Properties

Names and Identifiers

• Picolinic Acid, Decyl Ester
• Pyridin-2-carbonsaeure-decylester
• CTK3B2562
• AGN-PC-00L3OB
• AKOS005068375
• Pyridin-2-carbonsaeure-bornylester
• pyridine-2-carboxylic acid bornyl ester
• pyridine-2-carboxylic acid decyl ester
• 2-Pyridinecarboxylic acid, 1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester
• Pyridin-2-carbonsaeure-decylester; CTK3B2562; AGN-PC-00L3OB; AKOS005068375; Pyridin-2-carbonsaeure-bornylester; pyridine-2-carboxylic acid bornyl ester; pyridine-2-carboxylic acid decyl ester; 2-Pyridinecarboxylic acid, 1,7,7-trimethylbicyclo[2.2.1]hept-2-yl ester;
• DTXSID00967982
• decyl pyridine-2-carboxylate
• NSC-963
• 5335-70-6
• NSC963

• Inchi： InChI=1S/C16H25NO2/c1-2-3-4-5-6-7-8-11-14-19-16(18)15-12-9-10-13-17-15/h9-10,12-13H,2-8,11,14H2,1H3
• InChI Key： QFLVNAYJXQHCRZ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCOC(=O)C1=CC=CC=N1

Computed Properties

• Exact Mass: 263.18865
• Monoisotopic Mass: 263.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų
• XLogP3: 5

Experimental Properties

• Density: 0.978
• Boiling Point: 370.8°C at 760 mmHg
• Flash Point: 178°C
• Refractive Index: 1.49
• PSA: 39.19
• LogP: 4.37910